9-Amino-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone

Specification

• CAS No.: 130186-64-0
• Molecular Formula: C15H16N2O
• Molecular Weight: 240.3g/mol
• IUPAC Name: 9-amino-3,3-dimethyl-2,4-dihydroacridin-1-one
• Standard InChI: InChI=1S/C15H16N2O/c1-15(2)7-11-13(12(18)8-15)14(16)9-5-3-4-6-10(9)17-11/h3-6H,7-8H2,1-2H3,(H2,16,17)
• Standard InChI Key: RFXDMILSJZCTDQ-UHFFFAOYSA-N
• SMILES: CC1(CC2=NC3=CC=CC=C3C(=C2C(=O)C1)N)C
• Canonical SMILES: CC1(CC2=NC3=CC=CC=C3C(=C2C(=O)C1)N)C

Introduction

Physical and Chemical Properties

Chemical Identifiers and Structural Information

The compound is precisely identified through various chemical nomenclature systems and structural descriptors, as detailed in Table 1.

Table 1: Chemical Identifiers and Structural Information of 9-Amino-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone

Property	Value
CAS Number	130186-64-0
Molecular Formula	C15H16N2O
Molecular Weight	240.3 g/mol
IUPAC Name	9-amino-3,3-dimethyl-2,4-dihydroacridin-1-one
Standard InChI	InChI=1S/C15H16N2O/c1-15(2)7-11-13(12(18)8-15)14(16)9-5-3-4-6-10(9)17-11/h3-6H,7-8H2,1-2H3,(H2,16,17)
Standard InChIKey	RFXDMILSJZCTDQ-UHFFFAOYSA-N
SMILES	CC1(CC2=NC3=CC=CC=C3C(=C2C(=O)C1)N)C
PubChem Compound ID	617614

Research Applications

Current Research Utilization

9-Amino-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone is primarily utilized as a research tool in scientific investigations. Potential research applications include:

• Serving as a building block for the synthesis of more complex molecules

• Use in structure-activity relationship studies

• Investigations into its potential biological activities

• Development of novel fluorescent probes or sensor molecules, which is a common application for acridinone derivatives

Limitations of Current Research and Knowledge Gaps

Identified Research Gaps

Several areas require further investigation to fully understand the properties and potential applications of 9-Amino-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone:

• Detailed structure-activity relationships specific to this compound

• Comprehensive toxicological profiling

• Specific biological activities and mechanisms of action

• Optimized synthetic routes and scale-up methodologies

• Potential applications beyond basic research use

Challenges in Research and Development

The development of applications for 9-Amino-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone faces several challenges:

• Limited published research specifically focusing on this compound

• The complexity of its structure requiring specialized synthesis expertise

• Regulatory restrictions limiting its use to research applications

• The need for extensive biological testing to establish its activity profile

• Competition from other better-characterized compounds in the same class